2-{[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]sulfanyl}-N,N-dimethyl-N-(4-nitrobenzyl)ethanaminium

• Molecular Formula: C20H25N4O3S+
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]sulfanylethyl-dimethyl-[(4-nitrophenyl)methyl]azanium
• InChI: InChI=1S/C20H25N4O3S/c1-15-11-17(14-27-4)19(12-21)20(22-15)28-10-9-24(2,3)13-16-5-7-18(8-6-16)23(25)26/h5-8,11H,9-10,13-14H2,1-4H3/q+1
• InChI Key: UIMMSSVDHIMBNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC[N+](C)(C)CC2=CC=C(C=C2)[N+](=O)[O-])C#N)COC

Description

The compound (2-{[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]SULFANYL}ETHYL)DIMETHYL[(4-NITROPHENYL)METHYL]AZANIUM is a complex organic molecule with potential applications in various scientific fields. This compound features a pyridine ring substituted with cyano, methoxymethyl, and methyl groups, along with a sulfanylethyl chain linked to a dimethylazanium moiety bearing a nitrophenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-{[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]SULFANYL}ETHYL)DIMETHYL[(4-NITROPHENYL)METHYL]AZANIUM can be achieved through multiple synthetic routes. Common methods include:

Solid-State Method: Involves mixing metal oxides and heating them to high temperatures.

High-Pressure Method: Adds external pressure during heating to influence material formation.

Hydrothermal Method: Mimics mineral formation by heating metal salts in water inside a pressurized vessel.

Molten Salt Method: Uses melted metal salts to form a thick liquid that allows crystals to precipitate as it cools.

Combustion Method: Involves dissolving metal salts in water to form a gel that ignites, rapidly producing the desired material.

Industrial Production Methods

Industrial production of this compound may involve large-scale application of the above methods, with a focus on optimizing yield and purity. Techniques such as continuous flow synthesis and automated reactors can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may yield alcohols or amines.

Scientific Research Applications

Chemistry

The compound is used as a reagent in organic synthesis, facilitating the formation of complex molecules.

Biology

In biological research, it may serve as a probe or marker due to its unique chemical properties.

Medicine

Industry

In industrial applications, the compound may be used in the production of advanced materials and chemicals.

Mechanism of Action

The mechanism by which (2-{[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]SULFANYL}ETHYL)DIMETHYL[(4-NITROPHENYL)METHYL]AZANIUM exerts its effects involves interactions with molecular targets and pathways. These interactions can influence various biochemical processes, leading to desired outcomes such as inhibition or activation of specific enzymes or receptors.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: Chemical compounds with an aniline ring substituted with two chlorine atoms.

Sitagliptin: An anti-diabetic medication used to treat type 2 diabetes.

Uniqueness

The uniqueness of (2-{[3-CYANO-4-(METHOXYMETHYL)-6-METHYLPYRIDIN-2-YL]SULFANYL}ETHYL)DIMETHYL[(4-NITROPHENYL)METHYL]AZANIUM lies in its specific combination of functional groups, which confer distinct chemical and biological properties not found in similar compounds.